Cas no 62848-40-2 (1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans-)

• Product Name: 1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans-
• CAS No: 62848-40-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 429952
• PubChem ID: 71382260
• Update Time: 2025-04-19

1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans-
• (4aS,8aR)-4a-methyl-4,5,6,7,8,8a-hexahydroisoquinoline-1,3-dione
• (4aS,8aR)-4a-Methylhexahydroisoquinoline-1,3(2H,4H)-dione
• DTXSID70804653
• 62848-40-2

• Inchi： 1S/C10H15NO2/c1-10-5-3-2-4-7(10)9(13)11-8(12)6-10/h7H,2-6H2,1H3,(H,11,12,13)/t7-,10-/m0/s1
• InChI Key： LARCIEGGOJHJOS-XVKPBYJWSA-N
• SMILES： O=C1[C@@H]2CCCC[C@@]2(C)CC(N1)=O

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17